Cas no 2168850-61-9 (tert-butyl N-{2,2-dioxo-hexahydro-1H-2lambda6-thieno3,4-cpyrrol-3a-yl}carbamate)

Tert-butyl N-{2,2-dioxo-hexahydro-1H-2λ⁶-thieno[3,4-c]pyrrol-3a-yl}carbamate is a specialized heterocyclic compound featuring a sulfone-functionalized pyrrolidine scaffold with a tert-butoxycarbonyl (Boc) protecting group. This structure is valuable in organic synthesis, particularly in peptide and medicinal chemistry, where the Boc group provides selective deprotection under mild acidic conditions. The sulfone moiety enhances reactivity and stability, making it useful for further functionalization. Its rigid, bicyclic framework is advantageous in designing conformationally constrained analogs for drug discovery. The compound’s high purity and well-defined stereochemistry ensure reproducibility in synthetic applications. Suitable for use as an intermediate in pharmaceuticals, it offers precise control in complex molecular constructions.
tert-butyl N-{2,2-dioxo-hexahydro-1H-2lambda6-thieno3,4-cpyrrol-3a-yl}carbamate structure
2168850-61-9 structure
Product Name:tert-butyl N-{2,2-dioxo-hexahydro-1H-2lambda6-thieno3,4-cpyrrol-3a-yl}carbamate
CAS No:2168850-61-9
MF:C11H20N2O4S
MW:276.352501869202
CID:5409228
PubChem ID:132390007
Update Time:2025-05-20

tert-butyl N-{2,2-dioxo-hexahydro-1H-2lambda6-thieno3,4-cpyrrol-3a-yl}carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-{2,2-dioxo-hexahydro-1H-2lambda6-thieno[3,4-c]pyrrol-3a-yl}carbamate
    • tert-butyl N-{2,2-dioxo-hexahydro-1H-2lambda6-thieno3,4-cpyrrol-3a-yl}carbamate
    • Inchi: 1S/C11H20N2O4S/c1-10(2,3)17-9(14)13-11-6-12-4-8(11)5-18(15,16)7-11/h8,12H,4-7H2,1-3H3,(H,13,14)
    • InChI Key: NKBCTFGSLFHNBU-UHFFFAOYSA-N
    • SMILES: C(OC(C)(C)C)(=O)NC12CS(=O)(=O)CC1CNC2

tert-butyl N-{2,2-dioxo-hexahydro-1H-2lambda6-thieno3,4-cpyrrol-3a-yl}carbamate Pricemore >>

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Additional information on tert-butyl N-{2,2-dioxo-hexahydro-1H-2lambda6-thieno3,4-cpyrrol-3a-yl}carbamate

Introduction to Tert-butyl N-{2,2-dioxo-hexahydro-1H-2lambda6-thieno3,4-cpyrrol-3a-yl}carbamate (CAS No. 2168850-61-9)

Tert-butyl N-{2,2-dioxo-hexahydro-1H-2lambda6-thieno3,4-cpyrrol-3a-yl}carbamate, with the CAS number 2168850-61-9, is a specialized compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules known for their unique structural and functional properties, making it a subject of extensive study in both academic and industrial settings.

The molecular structure of tert-butyl N-{2,2-dioxo-hexahydro-1H-2lambda6-thieno3,4-cpyrrol-3a-yl}carbamate is characterized by its intricate ring system, which includes a dioxo group and a hexahydro-1H-thieno[3,4-cpyrrol] ring. This complex arrangement contributes to its distinct chemical behavior and potential biological activities. The presence of the carbamate functional group further enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their applications in pharmaceuticals and agrochemicals. The structural features of tert-butyl N-{2,2-dioxo-hexahydro-1H-2lambda6-thieno3,4-cpyrrol-3a-yl}carbamate align well with this trend, as they offer a rich scaffold for medicinal chemistry investigations. Researchers have been exploring its potential as a precursor in the synthesis of bioactive compounds that could have therapeutic implications.

One of the most compelling aspects of this compound is its versatility in chemical transformations. The dioxo group and the thiophene ring provide multiple sites for functionalization, allowing chemists to tailor its properties for specific applications. For instance, the carbamate moiety can be hydrolyzed or converted into other functional groups, enabling the synthesis of a wide range of derivatives. These derivatives may exhibit different biological activities, making them useful in drug discovery efforts.

The pharmacological potential of tert-butyl N-{2,2-dioxo-hexahydro-1H-2lambda6-thieno3,4-cpyrrol-3a-yl}carbamate has been a focus of several recent studies. Researchers have been investigating its interactions with various biological targets, including enzymes and receptors. Preliminary findings suggest that this compound may have inhibitory effects on certain enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. These findings are particularly exciting as they highlight the compound's potential as a lead molecule in drug development.

In addition to its pharmaceutical applications, tert-butyl N-{2,2-dioxo-hexahydro-1H-2lambda6-thieno3,4-cpyrrol-3a-yl}carbamate has shown promise in agrochemical research. Its structural features make it a suitable candidate for developing novel pesticides and herbicides. The ability to modify its chemical structure allows researchers to fine-tune its properties for specific agricultural uses. This could lead to the creation of more effective and environmentally friendly crop protection agents.

The synthesis of tert-butyl N-{2,2-dioxo-hexahydro-1H-2lambda6-thieno3,4-cpyrrol-3a-yl}carbamate involves multi-step organic reactions that require careful optimization. Advances in synthetic methodologies have made it possible to produce this compound with higher yields and purity. These improvements are crucial for both research and industrial applications, as they ensure that sufficient quantities of the compound are available for further studies.

The analytical characterization of this compound has also seen significant advancements. Modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) provide detailed insights into its molecular structure and purity. These analytical methods are essential for confirming the identity and quality of the compound before it is used in further studies.

The future prospects for tert-butyl N-{2,2-dioxo-hexahydro-1H-2lambda6-thieno3,4-cpyrrol-3a-yl}carbamate are promising. Ongoing research is expected to uncover new applications and refine synthetic strategies for its production. As our understanding of its properties grows, so does its potential to contribute to advancements in medicine and agriculture. The continued exploration of this compound will undoubtedly lead to exciting discoveries and innovations.

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